Cas no 1396783-57-5 (N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396783-57-5
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 6411435
• PubChem ID: 71791256
• Update Time: 2025-11-02

N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024541209
• N-benzyl-N-methyl-2-phenyltetrazole-5-carboxamide
• N-benzyl-N-methyl-2-phenyl-2H-tetrazole-5-carboxamide
• VU0538730-1
• 1396783-57-5
• F6237-0034

• Inchi： 1S/C16H15N5O/c1-20(12-13-8-4-2-5-9-13)16(22)15-17-19-21(18-15)14-10-6-3-7-11-14/h2-11H,12H2,1H3
• InChI Key： ZNMOKSYBLLRFCT-UHFFFAOYSA-N
• SMILES： O=C(C1N=NN(C2C=CC=CC=2)N=1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Guide to N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396783-57-5): Properties, Applications, and Market Insights

N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396783-57-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This tetrazole derivative is known for its unique molecular structure, which combines a benzyl group, a methyl group, and a phenyl-tetrazole backbone. Its carboxamide functionality further enhances its versatility, making it a valuable intermediate in drug discovery and material science.

The compound's CAS number 1396783-57-5 is a critical identifier for researchers and suppliers, ensuring precise communication in global trade and scientific literature. As a heterocyclic compound, N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide exhibits remarkable stability and reactivity, which are essential for its applications in medicinal chemistry and bioconjugation. Recent studies highlight its potential as a bioisostere for carboxylic acids, a feature highly sought after in modern drug design.

One of the most compelling aspects of 1396783-57-5 is its role in addressing contemporary challenges in drug development. With the rise of personalized medicine and targeted therapies, researchers are increasingly exploring tetrazole-based compounds like this one for their ability to modulate biological pathways with high specificity. Its N-benzyl-N-methyl substitution pattern is particularly noteworthy, as it can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

In the context of green chemistry, N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide aligns with the growing demand for sustainable synthetic intermediates. Its synthesis often employs catalytic methods that minimize waste and energy consumption, resonating with the pharmaceutical industry's shift toward environmentally friendly practices. This aligns with global trends like ESG (Environmental, Social, and Governance) compliance, a hot topic among investors and regulators.

From a commercial perspective, the market for tetrazole derivatives is expanding rapidly, driven by their applications in anticancer agents, antimicrobials, and CNS drugs. Suppliers of CAS 1396783-57-5 are leveraging advanced quality control protocols, including HPLC and NMR verification, to meet the stringent requirements of GMP-certified facilities. The compound's pricing and availability are frequently discussed in industry forums, reflecting its growing importance.

For researchers exploring structure-activity relationships (SAR), N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide offers a rich template for derivatization. Its tetrazole ring can participate in click chemistry reactions, a technique widely used in bioconjugation and proteomics. This has led to its inclusion in libraries for high-throughput screening (HTS), a method dominating modern drug discovery pipelines.

Safety and handling of 1396783-57-5 are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices—such as the use of PPE (personal protective equipment) and fume hoods—are recommended during its handling. This aligns with the broader emphasis on occupational health in chemical industries, a topic gaining traction in corporate sustainability reports.

In summary, N-benzyl-N-methyl-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396783-57-5) represents a fusion of innovation and practicality in organic chemistry. Its applications span from drug discovery to material science, while its commercial and environmental profiles make it a compound of choice for forward-thinking researchers. As the demand for specialty chemicals grows, this tetrazole-carboxamide hybrid is poised to play a pivotal role in shaping the future of life sciences and industrial chemistry.